2-Chloroethyl ethyl carbonate

• CAS RN: 50780-47-7
• Molecular Formula: C5H9ClO3
• Molecular Weight: 152.57 g/mol
• IUPAC Name: 2-chloroethyl ethyl carbonate
• InChI: InChI=1S/C5H9ClO3/c1-2-8-5(7)9-4-3-6/h2-4H2,1H3
• InChI Key: SEEYHRCMNMPHDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OCCCl

Description

2-Chloroethyl ethyl carbonate is a useful research compound. Its molecular formula is C5H9ClO3 and its molecular weight is 152.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of chloroethyl chloroformate (23.16 g, 0.162 mol) and ethanol (7.45 g, 0.162 mol) in methylene chloride (200 ml), pyridine (12.82 g, 0.162 mol) was added at 0° C. After 10 min at 0° C. and 21 hours at 25° C. the reaction mixture was washed with aqueous hydrochloric acid (100 ml), aqueous saturated sodium hydrogen carbonate (100 ml) and water (100 ml). The solvent was removed under reduced pressure after drying (MgSO4), giving 18.5 g (74%) of the intermediate ethyl chloroethyl carbonate as a crude product.